6,6-dimethyl-1H,4H,6H-furo[3,4-c]pyrazole-3-carboxylic acid

• IUPAC Name: 6,6-dimethyl-1,4-dihydrofuro[3,4-c]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H10N2O3/c1-8(2)6-4(3-13-8)5(7(11)12)9-10-6/h3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key: XBMYGSKRORVPNY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CO1)C(=NN2)C(=O)O)C
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• CAS RN: 1933596-07-6

Description

6,6-dimethyl-1H,4H,6H-furo[3,4-c]pyrazole-3-carboxylic acid, also known as FPC, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPC is a furo[3,4-c]pyrazole derivative that has been synthesized through different methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

Hydrogen Bonding and Molecular Conformation

• Hydrogen Bonding in Derivatives : The study of 1-Phenyl-1H-pyrazole-3,4-dicarboxylic acid and its derivatives, which are structurally related to 6,6-dimethyl-1H,4H,6H-furo[3,4-c]pyrazole-3-carboxylic acid, reveals complex hydrogen-bonded framework structures involving multiple hydrogen bond types. This indicates potential applications in understanding molecular interactions and designing molecular frameworks (Asma et al., 2018).

Solid State Structural Properties

• Polymorphism and Proton Transfer : The structure and dynamic properties of simple pyrazole-4-carboxylic acids, including derivatives similar to the compound of interest, show polymorphism and solid-state proton transfer, which are significant for understanding solid-state properties of such compounds (L. Infantes et al., 2013).

Chemical Synthesis and Reactions

• Decarboxylative Fluorination : A study on the decarboxylative fluorination of heteroaromatic carboxylic acids, including pyrazole derivatives, shows potential in synthetic chemistry for creating fluorinated compounds, which are valuable in various chemical industries (Xi Yuan et al., 2017).
• Synthesis and Reactions of Carboxylic Acid Derivatives : Research on the reactions and synthesis of pyrazole-3-carboxylic acid derivatives, closely related to the target compound, offers insights into creating various ester or amide derivatives with potential industrial applications (A. Şener et al., 2002).

Crystallography and Coordination Chemistry

• Crystal Structure and Coordination Complexes : Studies on the crystal structure of Cu(II) and Co(II) complexes with pyrazole-carboxylic acid ligands highlight the role of these compounds in coordination chemistry and potential applications in material science (K. Z. Jacimovic et al., 2015).

Theoretical and Computational Chemistry

• Theoretical Studies : Theoretical studies, including density functional theory calculations, on pyrazole derivatives provide a deeper understanding of their electronic structures and reactivity, which is crucial for designing new materials and drugs (A. Al-Amiery et al., 2012).

Mechanism of Action

Target of Action

The primary targets of 6,6-dimethyl-1H,4H,6H-furo[3,4-c]pyrazole-3-carboxylic acid are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it’s challenging to determine the specific biochemical pathways affected by this compound